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Compound of Interest

Compound Name: Methyl o-toluate

Cat. No.: B1328919 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides crucial safety and logistical information for

the handling of Methyl o-toluate (CAS No. 89-71-4), including detailed operational and

disposal plans to minimize risk and ensure procedural clarity.

Chemical Identifier:

Name: Methyl o-toluate

Synonyms: Methyl 2-methylbenzoate, o-Toluic acid methyl ester

CAS Number: 89-71-4

Molecular Formula: C₉H₁₀O₂

Hazard Identification and Classification
Methyl o-toluate is classified as a hazardous substance. It is a combustible liquid that can

cause skin and serious eye irritation.[1][2][3] Inhalation of vapors may also lead to respiratory

irritation.[2][3]

GHS Hazard Statements:

H315: Causes skin irritation[2][3]
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H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2][3]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Methyl o-toluate, the use of appropriate personal protective

equipment is mandatory.

Eye and Face Protection:

Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary for

splash protection.

Skin Protection:

Hand Protection: Chemical-resistant gloves are required. While specific breakthrough times

for Methyl o-toluate are not readily available, gloves made of the following materials are

generally recommended:

Nitrile rubber

Neoprene

Butyl rubber

Natural rubber

PVC It is crucial to inspect gloves for any signs of degradation before use and to follow the

manufacturer's guidelines regarding permeability and breakthrough times.[1]

Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.[1]

Respiratory Protection:
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Under normal laboratory conditions with adequate ventilation, respiratory protection is

typically not required.[1]

In situations where ventilation is insufficient, during large-scale operations, or in case of a

spill, a NIOSH/MSHA or European Standard EN 136 approved respirator with an organic

vapor cartridge should be used.[3]

Quantitative Data
Extensive searches for specific quantitative data regarding glove breakthrough times and

occupational exposure limits for Methyl o-toluate did not yield established values from major

regulatory bodies. One safety data sheet explicitly states that this product does not contain any

hazardous materials with occupational exposure limits established by region-specific regulatory

bodies.[2] In the absence of this data, a conservative approach to safety is strongly advised.

Data Type Value

Glove Breakthrough Time

Data not available. Refer to manufacturer

recommendations for general chemical

resistance.

Occupational Exposure Limits Not established by OSHA, NIOSH, or ACGIH.

Operational Plan
A systematic approach to handling Methyl o-toluate is essential to ensure safety.

1. Pre-Operational Checks:

Verify that the safety shower and eyewash station are accessible and operational.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Confirm that all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, inert absorbent material like sand or

vermiculite) readily available.
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2. Handling Procedure:

Always work within a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.

Don the appropriate PPE (gloves, safety goggles, lab coat) before handling the chemical.

Avoid direct contact with skin and eyes.

Keep the container tightly closed when not in use.

Prevent the release of vapors into the work environment.

After handling, wash hands thoroughly with soap and water.[3]

3. Post-Operational Procedure:

Securely close the container of Methyl o-toluate.

Clean the work area and any equipment used.

Properly remove and dispose of contaminated gloves and any other disposable PPE.

Wash hands again before leaving the laboratory.

Disposal Plan
All waste containing Methyl o-toluate must be treated as hazardous waste.

1. Waste Collection:

Collect all Methyl o-toluate waste, including contaminated materials like absorbent pads

and disposable PPE, in a designated and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Storage of Waste:
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Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2]

Keep the container tightly closed.

3. Disposal:

Dispose of the hazardous waste through an approved waste disposal plant.[3] Adhere to all

local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for Methyl o-toluate
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Caption: Workflow for the safe handling of Methyl o-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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